Cas no 2680796-18-1 (1-(tert-butoxy)carbonyl-octahydro-1H-indole-6-sulfonic acid)

1-(tert-Butoxy)carbonyl-octahydro-1H-indole-6-sulfonic acid is a protected indoline derivative featuring a tert-butoxycarbonyl (Boc) group and a sulfonic acid functionality. The Boc group enhances stability, facilitating handling and storage while allowing selective deprotection under mild acidic conditions. The sulfonic acid moiety imparts water solubility and reactivity, making the compound useful in peptide synthesis, catalysis, and as an intermediate in pharmaceutical applications. Its octahydroindole scaffold provides a rigid, saturated structure, beneficial for stereoselective transformations. This compound is particularly valuable in organic and medicinal chemistry for constructing complex molecules with precise functionalization. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.

1-(tert-butoxy)carbonyl-octahydro-1H-indole-6-sulfonic acid structure

2680796-18-1 structure

Product Name:1-(tert-butoxy)carbonyl-octahydro-1H-indole-6-sulfonic acid

CAS No:2680796-18-1

MF:C₁₃H₂₃NO₅S

MW:305.390423059464

CID:5634219

PubChem ID:165926610

Update Time:2025-11-01

1-(tert-butoxy)carbonyl-octahydro-1H-indole-6-sulfonic acid Chemical and Physical Properties

Names and Identifiers

- 1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-sulfonic acid
- 2680796-18-1
- EN300-28291369
- 1-(tert-butoxy)carbonyl-octahydro-1H-indole-6-sulfonic acid
- Inchi： 1S/C13H23NO5S/c1-13(2,3)19-12(15)14-7-6-9-4-5-10(8-11(9)14)20(16,17)18/h9-11H,4-8H2,1-3H3,(H,16,17,18)
- InChI Key： IQXBFEQTGLWCPE-UHFFFAOYSA-N
- SMILES： S(C1CCC2CCN(C(=O)OC(C)(C)C)C2C1)(=O)(=O)O

Computed Properties

Exact Mass: 305.12969401g/mol
Monoisotopic Mass: 305.12969401g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 476
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 92.3Å²

1-(tert-butoxy)carbonyl-octahydro-1H-indole-6-sulfonic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28291369-0.05g	1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-sulfonic acid	2680796-18-1	95.0%	0.05g	$864.0	2025-03-19
Enamine	EN300-28291369-0.1g	1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-sulfonic acid	2680796-18-1	95.0%	0.1g	$904.0	2025-03-19
Enamine	EN300-28291369-0.25g	1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-sulfonic acid	2680796-18-1	95.0%	0.25g	$946.0	2025-03-19
Enamine	EN300-28291369-0.5g	1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-sulfonic acid	2680796-18-1	95.0%	0.5g	$987.0	2025-03-19
Enamine	EN300-28291369-1.0g	1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-sulfonic acid	2680796-18-1	95.0%	1.0g	$1029.0	2025-03-19
Enamine	EN300-28291369-2.5g	1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-sulfonic acid	2680796-18-1	95.0%	2.5g	$2014.0	2025-03-19
Enamine	EN300-28291369-5.0g	1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-sulfonic acid	2680796-18-1	95.0%	5.0g	$2981.0	2025-03-19
Enamine	EN300-28291369-10.0g	1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-sulfonic acid	2680796-18-1	95.0%	10.0g	$4421.0	2025-03-19
Enamine	EN300-28291369-1g	1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-sulfonic acid	2680796-18-1		1g	$1029.0	2023-09-08
Enamine	EN300-28291369-5g	1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-sulfonic acid	2680796-18-1		5g	$2981.0	2023-09-08